Cas no 1251923-90-6 (tert-butyl N-(1-cyanocyclobutyl)carbamate)

• Product Name: tert-butyl N-(1-cyanocyclobutyl)carbamate
• CAS No: 1251923-90-6
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD16817403
• CID: 2950219
• PubChem ID: 50986461
• Update Time: 2025-05-23

tert-butyl N-(1-cyanocyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• BOC-1-氨基环丁烷氰
• tert-butyl N-(1-cyanocyclobutyl)carbamate
• tert-butyl (1-cyanocyclobutyl)carbamate
• (1-Cyano-cyclobutyl)-carbamic acid tert-butyl ester
• BAC92390
• 4649AJ
• tert-butyl 1-cyanocyclobutylcarbamate
• tert-butyl(1-cyanocyclobutyl)carbamate
• SB32231
• AM806051
• Z1258992666
• AS-68820
• 1251923-90-6
• EN300-63221
• MFCD16817403
• Carbamic acid, N-(1-cyanocyclobutyl)-, 1,1-dimethylethyl ester
• DTXSID501179748
• Z990433874
• CS-0038998
• AKOS005362742

• MDL： MFCD16817403
• Inchi： 1S/C10H16N2O2/c1-9(2,3)14-8(13)12-10(7-11)5-4-6-10/h4-6H2,1-3H3,(H,12,13)
• InChI Key： RPZIGBCMWSPPGF-UHFFFAOYSA-N
• SMILES： O(C(NC1(C#N)CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(1-cyanocyclobutyl)carbamate

tert-Butyl N-(1-Cyanocyclobutyl)Carbamate: A Comprehensive Overview

The compound with CAS No. 1251923-90-6, commonly referred to as tert-butyl N-(1-cyanocyclobutyl)carbamate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various chemical reactions. The tert-butyl group, a bulky alkyl substituent, plays a crucial role in stabilizing the molecule and influencing its reactivity. The cyanocyclobutyl moiety, on the other hand, introduces electronic and steric effects that make this compound versatile in synthetic chemistry.

Recent studies have highlighted the importance of tert-butyl N-(1-cyanocyclobutyl)carbamate in the synthesis of bioactive compounds. Researchers have explored its use as a protective group in peptide synthesis, where its stability under harsh reaction conditions has proven advantageous. The carbamate functional group is particularly valuable in this context, as it can be readily cleaved under specific conditions to regenerate the corresponding amine or hydroxyl group.

One of the most intriguing aspects of this compound is its ability to participate in cycloaddition reactions. The cyanocyclobutane ring, a four-membered ring with one nitrile group, is known for its strain and reactivity. This makes tert-butyl N-(1-cyanocyclobutyl)carbamate a promising candidate for exploring novel [4+2] or [4+4] cycloaddition pathways. Recent experiments have demonstrated that this compound can undergo Diels-Alder-like reactions under thermal or photochemical conditions, leading to the formation of complex bicyclic structures.

The synthesis of tert-butyl N-(1-cyanocyclobutyl)carbamate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of 1-cyanocyclobutanecarboxylic acid with tert-butanol in the presence of a coupling agent such as DCC (dicyclohexylcarbodiimide). This method ensures high yields and purity, making it suitable for large-scale production.

In terms of spectroscopic analysis, tert-butyl N-(1-cyanocyclobutyl)carbamate exhibits characteristic peaks in its IR spectrum due to the presence of the carbamate group. The C=O stretch around 1650 cm⁻¹ and the N-H stretch around 3300 cm⁻¹ are indicative of the carbamate functionality. Additionally, the ^1H NMR spectrum reveals signals corresponding to the tert-butyl protons (typically around δ 1.4–1.6 ppm) and the protons adjacent to the nitrile group (around δ 2.8–3.2 ppm), providing further confirmation of the molecular structure.

From an environmental standpoint, tert-butyl N-(1-cyanocyclobutyl)carbamate has been evaluated for its biodegradability and toxicity. Studies indicate that this compound exhibits moderate biodegradation rates under aerobic conditions, suggesting that it may not persist indefinitely in natural environments. However, further research is needed to fully understand its ecological impact and potential risks.

In conclusion, tert-butyl N-(1-cyanocyclobutyl)carbamate (CAS No. 1251923-90-6) is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure and reactivity make it a valuable tool for chemists seeking to design novel molecules with tailored properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.